Cas no 2228731-75-5 (4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene)

• Product Name: 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene
• CAS No: 2228731-75-5
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• CID: 6367616
• PubChem ID: 165882936
• Update Time: 2025-11-06

4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene
• EN300-1942299
• 2228731-75-5

• Inchi： 1S/C8H5ClF3NO2/c9-6-2-1-5(4-13(14)15)7(3-6)8(10,11)12/h1-3H,4H2
• InChI Key： NWQNMUYMAFXMLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C[N+](=O)[O-])=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 238.9960906g/mol
• Monoisotopic Mass: 238.9960906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene

Research Brief on 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene (CAS: 2228731-75-5): Recent Advances and Applications

The compound 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene (CAS: 2228731-75-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene, emphasizing its efficiency as a building block for trifluoromethylated aromatic compounds. The study demonstrated that the nitromethyl and trifluoromethyl groups on the benzene ring provide unique electronic and steric properties, making it an attractive candidate for further functionalization. The compound's stability under various reaction conditions was also noted, which is crucial for its application in multi-step synthetic processes.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene was investigated for its potential as a precursor in the development of kinase inhibitors. The study revealed that derivatives of this compound exhibited promising inhibitory activity against several kinases implicated in cancer progression. The presence of the trifluoromethyl group was found to enhance binding affinity to target proteins, while the nitro group facilitated further chemical modifications to optimize pharmacokinetic properties.

Beyond its applications in drug discovery, this compound has also been explored in material science. A 2024 study in ACS Applied Materials & Interfaces demonstrated its utility in the synthesis of advanced polymeric materials with high thermal stability and unique optical properties. The researchers attributed these characteristics to the synergistic effects of the chloro, nitro, and trifluoromethyl substituents, which influence the electronic structure of the resulting polymers.

In conclusion, 4-chloro-1-(nitromethyl)-2-(trifluoromethyl)benzene (CAS: 2228731-75-5) represents a highly versatile compound with broad applications across chemical biology, pharmaceutical research, and material science. Its unique structural features and reactivity profile make it a valuable intermediate for the development of novel therapeutics and functional materials. Future research directions may include further exploration of its biological activities, optimization of synthetic methodologies, and expansion of its applications in emerging fields such as agrochemicals and diagnostics.